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Compound of Interest

Compound Name: N-Methylpropylamine

Cat. No.: B120458 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides essential safety and

logistical information for the proper disposal of N-Methylpropylamine, a highly flammable and

corrosive compound. Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

I. Immediate Safety and Handling Precautions
N-Methylpropylamine is a hazardous chemical that requires careful handling in a controlled

laboratory environment.[1] It is classified as a highly flammable liquid and vapor that causes

severe skin burns and eye damage.[2][3][4][5]

Key safety measures include:

Ventilation: Always handle N-Methylpropylamine in a well-ventilated area or under a

certified laboratory chemical fume hood.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[4] Use explosion-proof electrical and lighting equipment.[1][3] All metal parts of the

equipment must be grounded to prevent static electricity discharge.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including impervious gloves,

safety goggles, a face shield, and protective clothing.[1][4] In case of potential inhalation, a

respirator may be necessary.
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Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[3][6]

[7] Keep containers tightly closed and store them away from incompatible materials such as

acids, strong oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide.[1]

II. N-Methylpropylamine Properties and Hazards
Understanding the physical and chemical properties of N-Methylpropylamine is crucial for its

safe management.

Property Value Source

Molecular Formula C4H11N [2]

Molecular Weight 73.14 g/mol [2][6]

Appearance Colorless liquid [2][3]

Boiling Point 61-63 °C [6][8]

Density 0.713 g/mL at 25 °C [6][8]

Flash Point -32 °C (-25.6 °F) - closed cup [6]

Hazard Class 3 (Flammable Liquid) [4][8]

Packing Group II [4][8]

UN Number 2733 [4]

III. Step-by-Step Disposal Protocol
The disposal of N-Methylpropylamine must comply with local, regional, and national

hazardous waste regulations.[1] Do not dispose of this chemical down the drain or in regular

trash.[1][4]

Waste Collection:

Collect waste N-Methylpropylamine and any materials contaminated with it (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.[7]
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The container must be compatible with the chemical and tightly closed to prevent leaks or

spills.[1][7]

Clearly label the waste container as "Hazardous Waste: N-Methylpropylamine,

Flammable, Corrosive".

Storage of Waste:

Store the waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, well-ventilated, and away from incompatible materials.[7]

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

[4]

Provide the disposal company with the Safety Data Sheet (SDS) for N-
Methylpropylamine.

Recommended Disposal Method:

The preferred method of disposal is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[4] This should be performed by a licensed professional.

IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent injury and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate all personnel from the affected area and

ensure adequate ventilation.[1][4]

Control Ignition Sources: Remove all sources of ignition from the spill area.[1]

Contain the Spill: For small spills, absorb the material with a dry, inert absorbent such as

sand or vermiculite.
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Collect and Dispose: Carefully collect the absorbed material into a sealed container for

hazardous waste disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Seek Assistance: For large spills, or if you are not trained to handle the situation, evacuate

the area and contact your institution's environmental health and safety department or

emergency services.[7]

V. Visual Guides for Safe Handling and Disposal
The following diagrams illustrate the key safety measures and the decision-making process for

the proper disposal of N-Methylpropylamine.
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Caption: Key Safety Precautions for Handling N-Methylpropylamine.
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N-Methylpropylamine Waste Generated
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Caption: Decision Workflow for N-Methylpropylamine Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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